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Abstract
Erythrocentaurin, a naturally occurring dihydroisocoumarin, has been identified in various

plant species within the Gentianaceae family. This document provides a comprehensive

overview of the current scientific knowledge regarding Erythrocentaurin, including its

discovery, physicochemical properties, and known biological activities. Detailed experimental

protocols for its isolation and purification are presented, alongside a discussion of synthetic

strategies for the broader class of 3,4-dihydroisocoumarins. While a definitive historical account

of its initial discovery remains to be fully elucidated, this paper synthesizes the available

information to provide a foundational technical guide for researchers. Notably, a significant gap

exists in the understanding of its mechanism of action and associated signaling pathways,

representing a key area for future investigation.

Introduction
Erythrocentaurin, chemically known as 1-oxo-3,4-dihydroisochromene-5-carbaldehyde, is a

secondary metabolite found in a variety of plants, including those of the Centaurium and

Gentiana genera[1]. As a member of the isocoumarin class of compounds, Erythrocentaurin is

of interest to the scientific community due to the diverse pharmacological activities exhibited by

related molecules[2][3][4][5]. This whitepaper aims to consolidate the existing technical data on

Erythrocentaurin, covering its discovery and history, chemical properties, and biological

significance.
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Discovery and History
While a precise historical record detailing the first isolation and characterization of

Erythrocentaurin could not be definitively identified in the available literature, the study of

isocoumarins as a chemical class dates back to the mid-20th century[3][5]. The initial research

into these compounds was largely driven by their prevalence in fungi and their diverse

biological effects[3][5]. The specific elucidation of Erythrocentaurin's structure and its

identification in various plant species, such as Enicostemma littorale and Centaurium

erythraea, represents a more recent advancement in the field of natural product chemistry.

Physicochemical Properties
Erythrocentaurin is a small molecule with the molecular formula C₁₀H₈O₃. Its chemical

structure and key physicochemical properties are summarized in the table below.

Property Value Source

Molecular Formula C₁₀H₈O₃ PubChem

IUPAC Name

1-oxo-3,4-

dihydroisochromene-5-

carbaldehyde

PubChem

Molecular Weight 176.17 g/mol PubChem

CAS Number 50276-98-7 PubChem

Synonyms
5-Formyl-3,4-

dihydroisocoumarin
PubChem

Biological Activity and Potential Therapeutic Targets
The biological activity of Erythrocentaurin has not been extensively studied. However, one

study has reported its ability to inhibit the enzyme α-amylase, suggesting potential applications

in the management of carbohydrate metabolism.
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Biological Target Activity Quantitative Data Source

α-Amylase Inhibition
IC₅₀: 1.67 ± 0.28

mg/mL
[2]

The broader class of isocoumarins and 3,4-dihydroisocoumarins, to which Erythrocentaurin
belongs, has been shown to exhibit a wide range of biological activities, including antimicrobial,

antifungal, anti-inflammatory, and antitumor effects[1][2][3][4][6]. This suggests that

Erythrocentaurin may possess a wider range of pharmacological properties that are yet to be

investigated. The lack of research into the specific cellular targets and mechanism of action of

Erythrocentaurin presents a significant opportunity for future research.

Experimental Protocols
Isolation and Purification of Erythrocentaurin from
Enicostemma littorale
A detailed protocol for the preparative isolation of Erythrocentaurin has been reported. This

method utilizes medium-pressure liquid chromatography (MPLC) for efficient purification.

Experimental Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.researchgate.net/publication/230898113_Plant_and_fungi_34-dihydroisocoumarins_Structures_biological_activity_and_taxonomic_relationships
https://www.benchchem.com/product/b1671063?utm_src=pdf-body
https://eurekaselect.com/public/article/93173
https://www.researchgate.net/publication/230898113_Plant_and_fungi_34-dihydroisocoumarins_Structures_biological_activity_and_taxonomic_relationships
https://pmc.ncbi.nlm.nih.gov/articles/PMC9999372/
https://www.researchgate.net/figure/4-Dihydroisocoumarins-with-antibacterial-and-antitumor-activities_fig1_316420786
https://www.researchgate.net/publication/387097612_Update_on_Chemistry_and_Biological_Activities_of_Naturally_Occuring_Isocoumarins_and_34-Dihydroisocoumarins_A_Review
https://www.benchchem.com/product/b1671063?utm_src=pdf-body
https://www.benchchem.com/product/b1671063?utm_src=pdf-body
https://www.benchchem.com/product/b1671063?utm_src=pdf-body
https://www.benchchem.com/product/b1671063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried and powdered
Enicostemma littorale plant material

Soxhlet extraction
with methanol

Solvent fractionation
(n-hexane, chloroform, ethyl acetate, n-butanol) Ethyl acetate fraction

Medium-Pressure Liquid Chromatography (MPLC)
(Silica gel, gradient elution with

n-hexane and ethyl acetate)

High-Performance Thin-Layer Chromatography (HPTLC)
(Purity assessment) Pure Erythrocentaurin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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